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Compound of Interest

Ethyl 1-methyl-5-phenylpyrazole-
Compound Name:
3-carboxylate

Cat. No.: B155895

This technical guide provides a comprehensive overview of Ethyl 1-methyl-5-phenylpyrazole-
3-carboxylate, a substituted pyrazole derivative. Pyrazole moieties are significant structural
motifs in medicinal chemistry, exhibiting a wide range of biological activities, including anti-
inflammatory, antimicrobial, and antioxidant properties[1][2][3]. This document outlines the
chemical identity, physicochemical properties, a proposed synthesis protocol, and the general
biological relevance of this class of compounds, tailored for researchers, scientists, and
professionals in drug development.

While a specific CAS (Chemical Abstracts Service) number for Ethyl 1-methyl-5-
phenylpyrazole-3-carboxylate is not readily available in public databases, this guide provides
data on closely related analogs and a proposed synthetic route based on established chemical
literature.

Physicochemical and Identity Data

The table below summarizes the key identifiers and physicochemical properties for Ethyl 1-
methyl-5-phenylpyrazole-3-carboxylate and a structurally similar compound, Ethyl 5-oxo-1-
phenyl-4,5-dihydro-1H-pyrazole-3-carboxylate, for comparative purposes.
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Value (Ethyl 5-oxo-
Value (Ethyl 1-

1-phenyl-4,5-
methyl-5- .
Property dihydro-1H- Reference
phenylpyrazole-3-
pyrazole-3-

carboxylate) carboxylate)

Ethyl 5-oxo-1-phenyl-

Ethyl 1-methyl-5- ]
4,5-dihydro-1H-

IUPAC Name phenyl-1H-pyrazole-3-
pyrazole-3-
carboxylate
carboxylate
Molecular Formula C13H14N202 C12H12N203 [4]
Molecular Weight 230.26 g/mol 232.24 g/mol [4]
CAS Number Not available 89-33-8 [415]

Proposed Synthesis Protocol

A plausible synthetic route for Ethyl 1-methyl-5-phenylpyrazole-3-carboxylate can be
adapted from established methods for synthesizing pyrazole carboxylates. A common
approach involves the condensation reaction between a hydrazine derivative and a (3-ketoester
or a similar precursor. The following protocol is a generalized procedure based on the synthesis
of related pyrazole compounds.[6]

Reaction: Condensation of N-methyl-N-phenylhydrazine with ethyl benzoylpyruvate.

Materials:

N-methyl-N-phenylhydrazine

Ethyl benzoylpyruvate

Ethanol (or Glacial Acetic Acid as an alternative solvent)

Catalytic amount of a suitable acid (e.g., HCI) or base (e.g., sodium ethoxide), if required.

Experimental Procedure:
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e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve ethyl benzoylpyruvate in a suitable solvent such as ethanol.

» Addition of Hydrazine: To the stirred solution, add an equimolar amount of N-methyl-N-
phenylhydrazine. The addition can be done dropwise at room temperature.

o Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours
(typically 2-6 hours). The progress of the reaction can be monitored by Thin Layer
Chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. The solvent
can be removed under reduced pressure using a rotary evaporator.

 Purification: The resulting crude product can be purified by recrystallization from a suitable
solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to yield the
pure Ethyl 1-methyl-5-phenylpyrazole-3-carboxylate.

o Characterization: The structure of the final compound should be confirmed using
spectroscopic methods such as *H NMR, 13C NMR, Mass Spectrometry, and IR
spectroscopy.

Experimental and Logical Diagrams

The following diagrams illustrate the proposed synthesis workflow and the general biological
activities associated with pyrazole derivatives.

N-methyl-N-phenylhydrazine +
Ethyl benzoylpyruvate

Condensation Reaction Solvent Removal Purification Ethyl 1-methyl-5-phenyl-
(Reflux, 2-6h) (Rotary Evaporation) (Recrystallization or Chromatography) pyrazole-3-carboxylate
@ solvent
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Proposed Synthesis Workflow
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Biological Activities of Pyrazole Derivatives

Biological Significance of Pyrazole Derivatives

Pyrazole derivatives are a class of heterocyclic compounds that have garnered significant
attention in the field of medicinal chemistry due to their diverse pharmacological properties. The
pyrazole ring is a key structural component in numerous approved drugs.

» Anti-inflammatory Activity: Many pyrazole derivatives have been synthesized and evaluated
for their potent anti-inflammatory properties.[1][7] They often act by inhibiting inflammatory
pathways, similar to some non-steroidal anti-inflammatory drugs (NSAIDs).[1]

» Antimicrobial and Antifungal Activity: Research has demonstrated that various substituted
pyrazoles exhibit significant activity against a range of bacterial and fungal strains.[3]

o Antioxidant Properties: Certain pyrazole derivatives, such as Edaravone (1-phenyl-3-methyl-
5-pyrazolone), are known for their antioxidant effects and are used in clinical settings.[6]

o Other Activities: The biological activities of pyrazoles are broad, also encompassing
anticancer, anticonvulsant, antiviral, and herbicidal properties, making them a versatile
scaffold for drug discovery.[3][6]

The continued exploration of novel pyrazole derivatives like Ethyl 1-methyl-5-phenylpyrazole-
3-carboxylate holds promise for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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